Cas no 2514941-98-9 (8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 2514941-98-9
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 5214010
• Update Time: 2026-03-06

8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C10H7BrF2N2O2/c1-4-2-5(11)9-14-6(8(12)13)7(10(16)17)15(9)3-4/h2-3,8H,1H3,(H,16,17)
• InChI Key： ADRLERDBBYLFAG-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=C(C(O)=O)N1C=C(C)C=C2Br

Additional information on 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid

Introduction to 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic Acid (CAS No. 2514941-98-9)

8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid, identified by its CAS number 2514941-98-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this compound, particularly the presence of a bromo substituent at the 8-position, a difluoromethyl group at the 2-position, and a methyl group at the 6-position, contribute to its unique chemical properties and reactivity. These modifications make it a valuable scaffold for synthesizing novel bioactive molecules.

The imidazopyridine core is a privileged structure in medicinal chemistry, frequently employed in the design of compounds with pharmacological relevance. The 8-bromo group introduces a site for further functionalization, enabling the attachment of various pharmacophores through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This flexibility is particularly useful in generating libraries of compounds for high-throughput screening.

The difluoromethyl group is another key feature that enhances the biological activity of the molecule. Difluoromethylation is a powerful strategy in drug discovery, as it can improve metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The presence of a methyl group at the 6-position further fine-tunes the electronic and steric environment of the imidazopyridine core. This substitution can affect the molecule's solubility, lipophilicity, and overall bioavailability. Additionally, it provides another handle for structural optimization through derivatization.

In recent years, there has been growing interest in imidazopyridine derivatives as potential therapeutic agents. Several studies have highlighted their activity against various diseases, including cancer, inflammation, and infectious disorders. For instance, research has demonstrated that certain imidazopyridines exhibit inhibitory effects on kinases and other enzymes involved in disease pathways. The compound under discussion, 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid, represents a promising candidate for further exploration in this context.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. The introduction of multiple substituents into the imidazopyridine framework requires careful planning to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired carbon-carbon bonds efficiently.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate protein-protein interactions (PPIs). Imidazopyridines have emerged as effective tools for this purpose due to their ability to interact with hydrophobic pockets on protein surfaces. The structural features of 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid make it an attractive candidate for designing PPI modulators.

Moreover, computational studies have been instrumental in understanding the binding modes of imidazopyridines to biological targets. Molecular docking simulations have revealed that these compounds can effectively occupy binding pockets on proteins by leveraging their rigid heterocyclic structure and multiple substituents. This knowledge has guided the optimization efforts toward enhancing binding affinity and selectivity.

The carboxylic acid moiety at the 3-position of 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine provides an additional functional handle for further derivatization. This group can be used to form esters or amides, which are common pharmacophores in drug molecules. Such modifications can alter the physicochemical properties of the compound and influence its pharmacological profile.

In conclusion, 8-Bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2514941-98-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel bioactive molecules. Further studies are warranted to explore its biological activities and therapeutic applications in various disease settings.